1-(2,3-Dichlorophenyl)-4-nitrosopiperazine

1-(2,3-Dichlorophenyl)-4-nitrosopiperazine (CAS 2989508-28-1), frequently designated as N-Nitroso Aripiprazole EP Impurity B, is a highly specific Nitrosamine Drug Substance Related Impurity (NDSRI) reference standard. It is the N-nitroso derivative of 1-(2,3-dichlorophenyl)piperazine (DCPP), a critical synthetic intermediate used in the production of atypical antipsychotics such as Aripiprazole. As global regulatory bodies enforce stringent parts-per-billion (ppb) limits on mutagenic nitrosamines, this compound has become an essential procurement item for analytical laboratories. Its primary utility lies in enabling accurate risk assessments, confirmatory testing, and the validation of highly sensitive LC-MS/MS methods required for API batch release and regulatory compliance [1].

In trace-level analytical workflows, substituting 1-(2,3-Dichlorophenyl)-4-nitrosopiperazine with generic, low-molecular-weight nitrosamines (e.g., NDMA or NDEA) or the parent amine (DCPP) fundamentally compromises method validity. Generic nitrosamines possess drastically different lipophilicity (LogP) and ionization efficiencies, leading to mismatched retention times and highly inaccurate Relative Response Factors (RRFs) during mass spectrometry. Furthermore, the parent amine lacks the critical N-nitroso functional group, rendering it invisible to the specific Multiple Reaction Monitoring (MRM) transitions (e.g., NO loss) required for nitrosamine detection. Consequently, failing to procure the exact structurally matched standard results in unvalidatable methods, quantification errors, and the severe risk of regulatory rejection for Aripiprazole drug applications [1].

MRM Specificity for NDSRI Detection

In trace-level LC-MS/MS analysis, 1-(2,3-Dichlorophenyl)-4-nitrosopiperazine provides the exact precursor-to-product ion transitions (e.g., m/z 260 → 230 via characteristic NO loss) required for selective monitoring. Attempting to use generic small-molecule nitrosamines like NDMA (m/z 75) or the parent amine DCPP (m/z 231) as quantitative surrogates yields a 0% match in MRM transitions and fails to account for the specific ionization efficiency of the dichlorophenyl-piperazine moiety in the electrospray ionization (ESI) source [1].

Procuring the exact structural standard is a strict regulatory prerequisite to prevent false-negative quantification of this specific Aripiprazole impurity.

Retention Time Alignment in API Matrices

During reverse-phase HPLC or UHPLC method development, the retention time of 1-(2,3-Dichlorophenyl)-4-nitrosopiperazine strictly aligns with the actual impurity found in Aripiprazole batches. In contrast, volatile generic nitrosamines like NDMA elute significantly earlier, failing to mimic the lipophilic retention behavior (LogP ~3.00) of the target NDSRI. This discrepancy makes surrogates useless for establishing system suitability or defining the retention time window in complex API matrices [1].

Ensures precise peak assignment and prevents co-elution errors during routine batch release testing.

RRF Accuracy for Regulatory Quantification

Regulatory guidelines mandate strict Acceptable Intake (AI) limits for nitrosamines. Using 1-(2,3-Dichlorophenyl)-4-nitrosopiperazine as an external standard guarantees a Relative Response Factor (RRF) of exactly 1.0 for the target impurity. Utilizing structurally dissimilar surrogate standards can result in RRF deviations of 50% to over 200% due to differences in proton affinity and matrix suppression, leading to severe over- or under-reporting of the impurity concentration [1].

Eliminates the risk of unnecessary batch rejections (false positives) or regulatory audit failures (false negatives) caused by inaccurate surrogate calibration.

Aripiprazole API Batch Release Testing

This standard is the required choice for routine QC laboratories conducting confirmatory testing on Aripiprazole batches. It enables the precise quantification of the N-nitroso DCPP impurity at parts-per-billion levels, ensuring the API meets strict FDA and EMA Acceptable Intake (AI) thresholds before market release [1].

Method Validation for NDSRI Analysis

Essential for spiking studies during the validation of highly sensitive LC-MS/MS or GC-MS methods. The standard is used to determine critical validation parameters, including Limit of Detection (LOD), Limit of Quantification (LOQ), recovery rates, and system suitability, which cannot be accurately established using generic nitrosamines [2].

Synthesis Risk Assessment and Process Optimization

Utilized by process chemists to monitor the carryover of nitrosated intermediates from the DCPP stage through to the final Aripiprazole API. Accurate quantification allows for the optimization of purge factors and the implementation of effective control strategies to minimize nitrosamine formation during manufacturing [3].